Cas no 115982-19-9 (6H-[1]Benzopyrano[4',3':4,5]pyrrolo[2,1-a]isoquinolin-6-one,8,9-dihydro-3,10-dihydroxy-14-(3-hydroxy-4-methoxyphenyl)-2,11,12-trimethoxy-)

6H-[1]Benzopyrano[4',3':4,5]pyrrolo[2,1-a]isoquinolin-6-one,8,9-dihydro-3,10-dihydroxy-14-(3-hydroxy-4-methoxyphenyl)-2,11,12-trimethoxy- structure
115982-19-9 structure
Product Name:6H-[1]Benzopyrano[4',3':4,5]pyrrolo[2,1-a]isoquinolin-6-one,8,9-dihydro-3,10-dihydroxy-14-(3-hydroxy-4-methoxyphenyl)-2,11,12-trimethoxy-
CAS No:115982-19-9
MF:C29H25NO9
MW:531.510108709335
CID:176899
Update Time:2025-04-19

6H-[1]Benzopyrano[4',3':4,5]pyrrolo[2,1-a]isoquinolin-6-one,8,9-dihydro-3,10-dihydroxy-14-(3-hydroxy-4-methoxyphenyl)-2,11,12-trimethoxy- Chemical and Physical Properties

Names and Identifiers

    • 6H-[1]Benzopyrano[4',3':4,5]pyrrolo[2,1-a]isoquinolin-6-one,8,9-dihydro-3,10-dihydroxy-14-(3-hydroxy-4-methoxyphenyl)-2,11,12-trimethoxy-
    • 6H-(1)Benzopyrano(4',3':4,5)pyrrolo(2,1-a)isoquinolin-6-one, 8,9-dihydro-3,10-dihydroxy-14-(3-hydroxy-4-methoxyphenyl)-2,11,12-trimethoxy-
    • 6H-[1]Benzopyrano[4',3':4,5]pyrrolo[2,1-a]isoquinolin-6-one,8,9-dihydro-3,10-dihydroxy-14-(3-hydroxy-4-methoxyphenyl)-2,11,12
    • lamellarin E
    • Inchi: 1S/C29H25NO9/c1-35-19-6-5-13(9-17(19)31)23-24-16-11-21(36-2)18(32)12-20(16)39-29(34)26(24)30-8-7-14-15(25(23)30)10-22(37-3)28(38-4)27(14)33/h5-6,9-12,31-33H,7-8H2,1-4H3
    • InChI Key: JAYUXAMNSNMXCO-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C(=CC=2C2=C(C1=O)N1CCC3C(=C(C(=CC=3C1=C2C1C=CC(=C(C=1)O)OC)OC)OC)O)OC)O

Computed Properties

  • Exact Mass: 531.15295
  • Monoisotopic Mass: 531.152931
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 5
  • Complexity: 891
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 129

Experimental Properties

  • Density: 1.49
  • Boiling Point: 847.8°Cat760mmHg
  • Flash Point: 466.5°C
  • Refractive Index: 1.678
  • PSA: 128.84

6H-[1]Benzopyrano[4',3':4,5]pyrrolo[2,1-a]isoquinolin-6-one,8,9-dihydro-3,10-dihydroxy-14-(3-hydroxy-4-methoxyphenyl)-2,11,12-trimethoxy- Related Literature

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